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Compound of Interest

Compound Name: AS1928370

Cat. No.: B12371349

Introduction

Autonomous System (AS) 1928370 is a network operated by Google Cloud. Analyzing its
routing information is crucial for understanding network topology, reachability, and peering
relationships. The Border Gateway Protocol (BGP) is the standard protocol for exchanging
routing information between Autonomous Systems on the internet. BGP data is often stored in
Multi-threaded Routing Toolkit (MRT) format. Several Python libraries have been developed to
parse and analyze this data efficiently. This document outlines key libraries and provides a
standard protocol for their use in extracting and analyzing routing data related to AS1928370.

Recommended Python Libraries

A variety of Python libraries are available for parsing BGP and MRT data. The choice of library
often depends on the specific data source (e.g., live BGP stream vs. historical MRT dumps)
and the complexity of the required analysis.

Data Presentation: Library Comparison

The following table summarizes the key features of prominent Python libraries for parsing BGP
data.
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Feature

pybgpstream

mrtparse

bgpdumpy

Primary Use Case

Live & historical BGP

data stream analysis

Parsing local/remote
MRT files[1][2]

Low-level wrapper for
libbgpdump to parse
MRT files[3]

Data Sources

RIPE RIS, Route
Views, local MRT
files[4]

Local or downloaded

MRT files (supports
gzip/bzip2)[1][2]

Local MRT files

Abstraction Level

High-level ("Pythonic")
and low-level C API

Mid-level, object-

oriented interface for

Low-level, direct

Dependencies

. . wrapper[8]
bindings[5][6][7] MRT entries[1]
) C compiler,
_ Pure Python (with _
libbgpstream (must be libbgpdump

installed separately)

optional CFFI for
speed)

dependencies (e.g.,
libbz2-dev)[3]

Powerful filtering by

Simple, direct, and

dependency-light for

Speed and efficiency

Key Strength time, collector, prefix, ] ) by wrapping a C
MRT file parsing.[1] ]
AS path, etc.[9] library.
[10]
) pip install o o
Installation pip install mrtparse[2] pip install bgpdumpy
pybgpstream[5]

Protocol: BGP Data Extraction and Analysis

Workflow

This protocol outlines a standardized procedure for extracting BGP announcements related to

AS1928370 from a specific time window using the pybgpstream library. This library is well-

suited for this task due to its powerful filtering capabilities and access to public data

repositories.[7][9]

Objective: To identify all BGP update announcements where AS1928370 is the origin

Autonomous System within a defined time frame.

Materials:
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e Python 3.6+ environment
e pybgpstream library
« Internet connection to access public BGP data archives (e.g., RIPE RIS, Route Views)
Methodology:
« Installation:
o First, ensure the underlying C library libbgpstream is installed on the system.[11]
o Install the Python library using pip:
e Environment Setup:
o Import the pybgpstream library into your Python script.
o Stream Configuration:
o Instantiate a BGPStream object.[5]

o Set the desired time interval using from_time and until_time parameters. The time format
should be UTC (e.g., "YYYY-MM-DD HH:MM:SS").

o Select the data collectors (e.g., 'route-views.sydney', 'rrc00").

o Filter for BGP updates specifically (record_type="updates’).

o Add a project filter to focus on relevant data sources like 'route-views' and 'ripe-ris'.
e AS Path Filtering:

o Apply a filter to the stream to specifically match an AS path regular expression. For
announcements originating from AS1928370, the regex 1928370$ is used. This
expression targets paths ending with the specified AS number.

o Data Iteration and Extraction:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://bgpstream.caida.org/docs/install/pybgpstream
https://catalog.caida.org/recipe/how_to_use_pybgpstream
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Iterate through the configured stream. Each item in the stream is a BGPRecord object.
o For each record, iterate through its elements (BGPElem).

o From each element, extract relevant fields such as the advertised prefix, the full AS path,
the peer AS number, and the timestamp.

» Data Storage and Analysis:

o Store the extracted information in a suitable data structure (e.g., a list of dictionaries, a
Pandas DataFrame) for subsequent analysis.

o Print or save the results as required.

Visualizations

The following diagram illustrates the logical workflow for parsing BGP data as described in the
protocol above.
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1. Setup and Configuration

Import pybgpstream

Instantiate BGPStream Object

Configure Filters
(Time, Collector, Type="updates’)

Add AS_PATH Filter
(Regex: '_1928370%")

2. Data Processing

For each Record in Stream

A

Record F'pund ext Record

For each Element in Record SR ] DRI SHUEIE

(e.g., List, DataFrame)

E|lement Foun

Extract Fields
(Prefix, AS_PATH, Peer ASN)

Click to download full resolution via product page

Caption: Workflow for filtering and parsing BGP data using pybgpstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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